BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and exact mass of
phenoxymethylpenicillin calcium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenoxymethylpenicillin calcium

Cat. No.: B086641

An In-depth Technical Guide to
Phenoxymethylpenicillin Calcium

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the molecular formula and exact mass of
phenoxymethylpenicillin calcium, a widely used antibiotic. The information is presented in a
clear, structured format to support research and development activities.

Core Compound Properties

Phenoxymethylpenicillin, also known as Penicillin V, is a phenoxymethyl analog of Penicillin G.
[1] Itis an orally active, natural penicillin used to treat mild to moderate infections.[1] The
calcium salt form of phenoxymethylpenicillin offers improved absorption profiles compared to
the free acid form.[2][3]

Molecular and Mass Data

The molecular formula and mass of phenoxymethylpenicillin calcium can be represented in
different forms, particularly considering its hydration state. The following table summarizes the
key quantitative data for the anhydrous and various hydrated forms of the compound.
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Anhydrous Phenoxymethylpen = Phenoxymethylpen
Property Phenoxymethylpen icillin Calcium icillin Calcium
icillin Calcium Dihydrate Tetrahydrate

(C16H17N20sS)2Ca or C32H34CaN4010S2,2H

Molecular Formula C32H34CaN4010S2[1] 20 or C32H42CaN4014S2[6]
[4] C32H40N4012S2[4][5]

Molecular Weight (
738.84[1] 774.9 or 812.9[4][5] 810.9[6]

g/mol )
Not explicitly found for ~ Not explicitly found for

Exact Mass (Da) 810.1764852[6]

anhydrous form dihydrate form

Monoisotopic Mass of
Phenoxymethylpenicill  350.09364285[2]
in (Free Acid)

Note: Discrepancies in the molecular weight of the dihydrate form may arise from different
sources or calculation methods.

Experimental Protocols
The determination of the molecular formula and exact mass of a compound like
phenoxymethylpenicillin calcium relies on established analytical techniques.

3.1. Mass Spectrometry for Exact Mass Determination

High-resolution mass spectrometry (HRMS) is the primary method for determining the exact
mass of a molecule.

o Sample Preparation: A dilute solution of phenoxymethylpenicillin calcium is prepared in a
suitable solvent, often a mixture of water and an organic solvent like acetonitrile, with the
potential addition of a volatile acid such as formic acid to aid ionization.

« lonization: Electrospray ionization (ESI) is a common technique for ionizing polar molecules
like penicillins. The sample solution is introduced into the mass spectrometer, where a high
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voltage is applied to create a fine spray of charged droplets. As the solvent evaporates, ions
of the analyte are released.

Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an
Orbitrap or a time-of-flight (TOF) analyzer. These instruments can measure the mass-to-
charge ratio (m/z) of ions with high accuracy.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the ionized
phenoxymethylpenicillin molecule. The exact mass is determined from the m/z value of this
peak. For the calcium salt, the spectrum may show the intact salt or the free acid form
depending on the ionization conditions. The high resolution allows for the differentiation of
molecules with the same nominal mass but different elemental compositions.

3.2. Elemental Analysis for Molecular Formula Confirmation

Elemental analysis provides the percentage composition of the elements (carbon, hydrogen,

nitrogen, sulfur, etc.) in a compound.

Instrumentation: A CHNS analyzer is typically used. A small, precisely weighed amount of the
sample is combusted in a high-temperature furnace.

Measurement: The resulting gases (COz, H20, N2, SO2) are separated and quantified by
detectors.

Calculation: The percentage of each element is used to determine the empirical formula.
This, in conjunction with the molecular mass from mass spectrometry, allows for the
confirmation of the molecular formula.

Logical Relationship of Compound Forms

The relationship between the free acid form of phenoxymethylpenicillin and its calcium salt is a

straightforward acid-base reaction.
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(Free Acid, C16H18N20s5S)

w»
*‘"Va‘e’“v
Calcium Hydroxide

(Ca(OH)2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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